Cas no 116092-12-7 (4(3H)-Pyrimidinone,6-amino-2-ethyl-5-fluoro-)

• Product Name: 4(3H)-Pyrimidinone,6-amino-2-ethyl-5-fluoro-
• CAS No: 116092-12-7
• MF: C₆H₈FN₃O
• MW: 157.145624160767
• CID: 131079
• PubChem ID: 136952182
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-amino-2-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-amino-2-ethyl-5-fluoro-
• 4(1H)-Pyrimidinone,6-amino-2-ethyl-5-fluoro-(9CI)
• 6-amino-2-ethyl-5-fluoropyrimidin-4(1H)-one
• 116092-12-7

• Inchi： 1S/C6H8FN3O/c1-2-3-9-5(8)4(7)6(11)10-3/h2H2,1H3,(H3,8,9,10,11)
• InChI Key： SXWPYCZYFUWXTN-UHFFFAOYSA-N
• SMILES： FC1C(NC(CC)=NC=1N)=O

Computed Properties

• Exact Mass: 156.05741
• Monoisotopic Mass: 157.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 68.87